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Compound of Interest

Compound Name: N,N-Dibenzyltridecanamide

Cat. No.: B15444776 Get Quote

For Distribution to Researchers, Scientists, and Drug Development Professionals

Disclaimer: N,N-Dibenzyltridecanamide is a novel compound with limited publicly available

data regarding its use in cosmetic formulations. The following application notes and protocols

are based on the chemical properties of fatty acid amides and provide a scientifically-grounded

framework for its evaluation. The presented data is hypothetical and for illustrative purposes

only.

Introduction
N,N-Dibenzyltridecanamide is a tertiary amide characterized by a 13-carbon fatty acid chain

(tridecanamide) and two benzyl groups attached to the nitrogen atom. Its structure suggests

potential utility in cosmetic science as a multifunctional ingredient. The long lipophilic carbon

chain is indicative of emollient and skin-conditioning properties, while the bulky benzyl groups

may influence its solubility, viscosity, and interaction with other formulation components.

Based on its structural similarity to other fatty acid derivatives and benzamides, N,N-
Dibenzyltridecanamide is hypothesized to possess the following properties relevant to

cosmetic formulations:

Skin Barrier Enhancement: Fatty acid amides can integrate into the lipid matrix of the

stratum corneum, potentially improving its barrier function and reducing transepidermal water
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loss (TEWL).[1][2][3]

Anti-Inflammatory Activity: Certain benzamide and nicotinamide structures have been shown

to exhibit anti-inflammatory properties by modulating signaling pathways such as NF-κB.[4]

[5]

Formulation Modifier: The compound's molecular structure may lend itself to use as a

thickening agent, emulsifier, or sensory modifier in creams and lotions.

These application notes provide a roadmap for the systematic evaluation of N,N-
Dibenzyltridecanamide for these and other potential cosmetic applications.

Potential Applications and Efficacy Testing
Skin Barrier Function
The stratum corneum, the outermost layer of the skin, acts as a barrier to prevent water loss

and protect against external aggressors.[1] This barrier is composed of corneocytes embedded

in a lipid matrix of ceramides, cholesterol, and free fatty acids.[2][3] It is hypothesized that N,N-
Dibenzyltridecanamide, due to its lipid-like structure, can support this barrier.

Table 1: Hypothetical Data on Skin Barrier Function Enhancement
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Parameter Vehicle Control
1% N,N-
Dibenzyltridecana
mide

3% N,N-
Dibenzyltridecana
mide

Transepidermal Water

Loss (TEWL) (g/m²/h)

(Baseline)

12.5 ± 1.5 12.8 ± 1.6 12.6 ± 1.4

TEWL (g/m²/h) (After

4 weeks)
12.3 ± 1.7 9.5 ± 1.2 7.8 ± 1.1

Corneometer Reading

(Corneal Hydration)

(Baseline)

35.2 ± 4.1 34.9 ± 3.8 35.5 ± 4.0

Corneometer Reading

(Corneal Hydration)

(After 4 weeks)

36.1 ± 3.9 45.3 ± 4.5 52.7 ± 4.8

*Statistically significant difference from vehicle control (p < 0.05).

Anti-Inflammatory Properties
Chronic inflammation is a key factor in various skin conditions. The benzamide moiety in N,N-
Dibenzyltridecanamide suggests a potential to modulate inflammatory responses.[4] This can

be assessed by measuring the inhibition of inflammatory markers in skin cell cultures.

Table 2: Hypothetical Data on In-Vitro Anti-Inflammatory Activity

Treatment TNF-α Release (pg/mL) IL-6 Release (pg/mL)

Untreated Control 50 ± 8 35 ± 6

LPS-Induced Control 550 ± 45 480 ± 38

LPS + 0.1% N,N-

Dibenzyltridecanamide
320 ± 30 250 ± 25

LPS + 0.5% N,N-

Dibenzyltridecanamide
180 ± 22 140 ± 18
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*Statistically significant inhibition compared to LPS-induced control (p < 0.05).

Experimental Protocols
Protocol for Evaluating Skin Barrier Function
This protocol outlines an in-vivo study to assess the effect of a topical formulation containing

N,N-Dibenzyltridecanamide on skin barrier function and hydration.

Subject Recruitment: Recruit healthy volunteers with informed consent.

Test Formulations: Prepare a base cream (vehicle) and the same base with 1% and 3%

(w/w) N,N-Dibenzyltridecanamide.

Application: Assign test areas on the forearms of subjects. Apply a standardized amount of

the assigned formulation to the designated area twice daily for four weeks.

Measurements:

TEWL: Measure using a tewameter at baseline and after four weeks.

Skin Hydration: Measure using a corneometer at baseline and after four weeks.

Data Analysis: Compare the changes in TEWL and skin hydration from baseline to four

weeks between the treatment groups and the vehicle control using appropriate statistical

methods.

Protocol for Assessing In-Vitro Anti-Inflammatory
Activity
This protocol describes an in-vitro assay to determine the anti-inflammatory potential of N,N-
Dibenzyltridecanamide using human keratinocytes.

Cell Culture: Culture human keratinocytes in an appropriate medium.

Treatment:
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Pre-treat cells with varying concentrations of N,N-Dibenzyltridecanamide (e.g., 0.1% and

0.5%) for 2 hours.

Induce inflammation by adding lipopolysaccharide (LPS).

Incubation: Incubate for 24 hours.

Cytokine Analysis: Collect the cell culture supernatant and measure the levels of pro-

inflammatory cytokines (e.g., TNF-α, IL-6) using an ELISA kit.

Data Analysis: Compare cytokine levels in the N,N-Dibenzyltridecanamide-treated groups

to the LPS-induced control group.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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